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Compound of Interest

Compound Name: Fructose-1,6-diphosphate

Cat. No.: B8644906

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fructose-1,6-bisphosphate (FBP) is a key metabolic intermediate in the glycolysis pathway,
playing a crucial role in cellular energy production.[1] The levels of FBP can be indicative of the
metabolic state of cells and are of significant interest in various research areas, including
cancer metabolism and metabolic disorders. Liquid chromatography-tandem mass
spectrometry (LC-MS/MS) offers a highly sensitive and specific method for the accurate
guantification of intracellular metabolites like FBP.[2][3] This application note provides a
detailed protocol for the quantification of intracellular FBP in mammalian cells using LC-
MS/MS.

Signaling Pathway: Glycolysis

Fructose-1,6-bisphosphate is a central molecule in the glycolytic pathway. The pathway begins
with the uptake of glucose, which is then phosphorylated and isomerized to fructose-6-
phosphate. In a key regulatory step, phosphofructokinase (PFK) phosphorylates fructose-6-
phosphate to form fructose-1,6-bisphosphate.[4][5][6] This molecule is then cleaved into two
three-carbon molecules, glyceraldehyde-3-phosphate and dihydroxyacetone phosphate, which
continue through the pathway to generate ATP.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. shodexhplc.com [shodexhplc.com]

2. Separation and quantitation of fructose-6-phosphate and fructose-1 ,6-diphosphate by LC-
ESI-MS for the evaluation of fructose-1,6-biphosphatase activity - PubMed
[pubmed.ncbi.nim.nih.gov]

o 3. Separation and quantitation of fructose-6-phosphate and fructose-1 ,6-diphosphate by LC-
ESI-MS for the evaluation of fructose-1,6-biphosphatase activity. | Semantic Scholar
[semanticscholar.org]

¢ 4. microbiologyinfo.com [microbiologyinfo.com]

e 5. Khan Academy [khanacademy.org]

e 6. microbenotes.com [microbenotes.com]

e 7.teachmephysiology.com [teachmephysiology.com]

 To cite this document: BenchChem. [Application Note: Quantification of Intracellular
Fructose-1,6-bisphosphate using LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b8644906#quantification-of-intracellular-fructose-1-
6-diphosphate-using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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